Cas no 796963-33-2 (3-methylbicyclo[1.1.1]pentan-1-amine)

3-Methylbicyclo[1.1.1]pentan-1-amine is a structurally unique amine characterized by its rigid bicyclo[1.1.1]pentane scaffold, which imparts high steric hindrance and metabolic stability. This compound is of significant interest in medicinal chemistry and drug discovery due to its potential as a bioisostere for traditional amine functionalities, offering improved pharmacokinetic properties. The methyl substitution at the 3-position further enhances its lipophilicity and steric profile, making it valuable for modulating drug-target interactions. Its compact, three-dimensional structure also facilitates exploration of novel chemical space in small-molecule design. The compound is typically utilized as a building block in the synthesis of pharmaceuticals and agrochemicals, where its constrained geometry can influence binding affinity and selectivity.

3-methylbicyclo[1.1.1]pentan-1-amine structure

796963-33-2 structure

Product Name:3-methylbicyclo[1.1.1]pentan-1-amine

CAS No:796963-33-2

MF:C₆H₁₁N

MW:97.1582415103912

MDL:MFCD27987229

CID:3395245

PubChem ID:86010395

Update Time:2025-05-27

3-methylbicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

- BICYCLO[1.1.1]PENTAN-1-AMINE, 3-METHYL-
- 3-methylbicyclo[1.1.1]pentan-1-amine
- 3-Methyl-bicyclo[1.1.1]pent-1-ylamine
- EN300-27693635
- 796963-33-2
- EN300-1267193
- MDL： MFCD27987229
- Inchi： 1S/C6H11N/c1-5-2-6(7,3-5)4-5/h2-4,7H2,1H3
- InChI Key： CMLXTYOTLRJVJX-UHFFFAOYSA-N
- SMILES： C12(N)CC(C)(C1)C2

Computed Properties

Exact Mass: 97.089149355Da
Monoisotopic Mass: 97.089149355Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 97.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 26Å²

3-methylbicyclo[1.1.1]pentan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM431956-100mg	3-methylbicyclo[1.1.1]pentan-1-amine;hydrochloride	796963-33-2	95%+	100mg	$2730	2024-07-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2769-100MG	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95%	100MG	￥ 2,884.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2769-250MG	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95%	250MG	￥ 4,613.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2769-500MG	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95%	500MG	￥ 7,682.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2769-1G	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95%	1g	￥ 11,523.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2769-5G	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95%	5g	￥ 34,570.00	2023-04-13
Enamine	EN300-1267193-0.05g	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95.0%	0.05g	$624.0	2025-03-20
Enamine	EN300-1267193-0.1g	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95.0%	0.1g	$653.0	2025-03-20
Enamine	EN300-1267193-0.25g	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95.0%	0.25g	$683.0	2025-03-20
Enamine	EN300-1267193-0.5g	3-methylbicyclo[1.1.1]pentan-1-amine	796963-33-2	95.0%	0.5g	$713.0	2025-03-20